Cas no 1368350-03-1 (5,5-Dimethyl-octahydro-1h-indole)

• Product Name: 5,5-Dimethyl-octahydro-1h-indole
• CAS No: 1368350-03-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5698840
• PubChem ID: 82416744
• Update Time: 2025-06-08

5,5-Dimethyl-octahydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylperhydroindol
• 1368350-03-1
• EN300-1165367
• 5,5-DIMETHYL-OCTAHYDRO-1H-INDOLE
• 1H-Indole, octahydro-5,5-dimethyl-
• 5,5-Dimethyl-octahydro-1h-indole

• Inchi： 1S/C10H19N/c1-10(2)5-3-9-8(7-10)4-6-11-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： OHVJAOHMYCLYOT-UHFFFAOYSA-N
• SMILES： N1CCC2CC(C)(C)CCC12

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.875±0.06 g/cm3(Predicted)
• Boiling Point: 203.9±8.0 °C(Predicted)
• pka: 11.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5,5-Dimethyl-octahydro-1h-indole

5,5-Dimethyl-octahydro-1h-indole: A Comprehensive Overview of CAS No. 1368350-03-1

5,5-Dimethyl-octahydro-1h-indole (CAS No. 1368350-03-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its specific molecular structure, exhibits a range of properties that make it an intriguing subject for both academic and industrial applications.

The molecular formula of 5,5-Dimethyl-octahydro-1h-indole is C₁₂H₂₁N, and its molecular weight is approximately 179.3 g/mol. The compound features a bicyclic structure with a six-membered ring fused to a five-membered ring, both of which are saturated. The presence of two methyl groups at the 5-position adds to its structural complexity and influences its chemical behavior.

In recent years, 5,5-Dimethyl-octahydro-1h-indole has been the focus of several studies aimed at understanding its potential applications in various fields. One notable area of research is its use as a building block in the synthesis of more complex organic molecules. The compound's unique structure and reactivity make it an excellent starting material for the development of novel pharmaceuticals and materials with tailored properties.

A study published in the Journal of Organic Chemistry highlighted the synthesis of 5,5-Dimethyl-octahydro-1h-indole derivatives using palladium-catalyzed cross-coupling reactions. These derivatives exhibited enhanced biological activities, including anti-inflammatory and antimicrobial properties. This research underscores the potential of 5,5-Dimethyl-octahydro-1h-indole as a valuable intermediate in drug discovery and development.

Beyond its pharmaceutical applications, 5,5-Dimethyl-octahydro-1h-indole has also shown promise in materials science. A recent paper in the Journal of Materials Chemistry explored the use of this compound as a precursor for the synthesis of functional polymers with improved mechanical and thermal properties. The resulting polymers demonstrated enhanced stability and durability, making them suitable for use in various industrial applications.

The physical properties of 5,5-Dimethyl-octahydro-1h-indole, such as its melting point (approximately 70°C) and boiling point (approximately 240°C), are well-documented and contribute to its suitability for various synthetic processes. Its solubility in common organic solvents like ethanol and dichloromethane further facilitates its use in laboratory settings.

In terms of safety and handling, while 5,5-Dimethyl-octahydro-1h-indole is generally considered safe for laboratory use under standard conditions, it is important to follow standard safety protocols to ensure the well-being of researchers and technicians. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize any potential risks.

The environmental impact of 5,5-Dimethyl-octahydro-1h-indole is another area that has been studied. Research indicates that this compound does not pose significant environmental hazards when used responsibly and disposed of according to regulatory guidelines. However, it is essential to adhere to best practices for waste management to prevent any unintended ecological effects.

In conclusion, 5,5-Dimethyl-octahydro-1h-indole (CAS No. 1368350-03-1) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new and innovative uses will emerge, contributing to advancements in multiple scientific disciplines.